2-Methyl-4-nitro-1-phenoxybenzene
Cat. No. B8708368
M. Wt: 229.23 g/mol
InChI Key: BTPSYIJYKXHNFL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07294616B2
Procedure details
1-Fluoro-2-methyl-4-nitrobenzene (9.75 g), phenol (7.10 g), and of Cs2CO3 (41.0 g) were dissolved in 100 mL of DMF and heated to 120° C. overnight. The reaction mixture was taken up in EtOAc and washed with water and brine, and dried over Na2SO4. The solution was concentrated to provide 2-methyl-4-nitro-1-phenoxybenzene as an oil, which was used in Step B without further purification.
Name
Cs2CO3
Quantity
41 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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F[C:2]1[CH:7]=[CH:6][C:5]([N+:8]([O-:10])=[O:9])=[CH:4][C:3]=1[CH3:11].[C:12]1([OH:18])[CH:17]=[CH:16][CH:15]=[CH:14][CH:13]=1.C([O-])([O-])=O.[Cs+].[Cs+]>CN(C=O)C.CCOC(C)=O>[CH3:11][C:3]1[CH:4]=[C:5]([N+:8]([O-:10])=[O:9])[CH:6]=[CH:7][C:2]=1[O:18][C:12]1[CH:17]=[CH:16][CH:15]=[CH:14][CH:13]=1 |f:2.3.4|
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Inputs
Step One
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Name
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|
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Quantity
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9.75 g
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Type
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reactant
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Smiles
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FC1=C(C=C(C=C1)[N+](=O)[O-])C
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Name
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Quantity
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7.1 g
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)O
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Name
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Cs2CO3
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Quantity
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41 g
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Type
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reactant
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Smiles
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C(=O)([O-])[O-].[Cs+].[Cs+]
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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CN(C)C=O
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
|
CCOC(=O)C
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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120 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
WASH
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Type
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WASH
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Details
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washed with water and brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over Na2SO4
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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The solution was concentrated
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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CC1=C(C=CC(=C1)[N+](=O)[O-])OC1=CC=CC=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
